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Compound of Interest |

Compound Name: EVT801
CAS No.: 1412453-70-3
Cat. No.: B13904842
Get Quote
. J

This technical support center provides researchers, scientists, and drug development
professionals with guidance on addressing solubility challenges encountered when working
with EVT801 in experimental setups. The following information is compiled from publicly
available datasheets and research publications.

Frequently Asked Questions (FAQS)

Q1: What is the recommended solvent for preparing a stock solution of EVT801?

Al: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration
stock solutions of EVT801. It is crucial to use anhydrous, high-purity DMSO, as moisture can
reduce the solubility of the compound.

Q2: | observed precipitation when | diluted my EVT801 DMSO stock solution into my aqueous
cell culture medium. What could be the cause and how can | prevent this?

A2: This is a common issue when working with hydrophobic compounds like EVT801.
Precipitation upon dilution into aqueous buffers is often due to the compound's low solubility in
water. Here are several strategies to mitigate this:
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e Final DMSO Concentration: Ensure the final concentration of DMSO in your cell culture
medium is kept low (typically < 0.5%) to minimize solvent-induced toxicity and precipitation.
However, a slightly higher but still non-toxic concentration of DMSO in the final working
solution can sometimes help maintain solubility. It is essential to determine the tolerance of
your specific cell line to DMSO.

o Stepwise Dilution: Instead of adding the concentrated DMSO stock directly into the full
volume of aqueous medium, perform a serial dilution. First, dilute the stock solution in a
smaller volume of pre-warmed (37°C) medium, gently mixing, and then add this intermediate
dilution to the final volume.

e Pre-warming the Medium: Always warm your cell culture medium or buffer to 37°C before
adding the EVT801 solution. This can help increase the solubility of the compound.

e Mixing Technique: Add the EVT801 stock solution dropwise to the pre-warmed medium while
gently vortexing or swirling to ensure rapid and uniform dispersion.

e Serum Content: The presence of serum in the cell culture medium can sometimes aid in the
solubilization of hydrophobic compounds through binding to proteins like albumin. If you are
using serum-free media, you may be more likely to encounter precipitation.

Q3: Can | prepare a stock solution of EVT801 in an aqueous buffer like PBS?

A3: It is not recommended to prepare high-concentration stock solutions of EVT801 in aqueous
buffers like PBS, as the compound is poorly soluble in water. Stock solutions should be
prepared in an organic solvent like DMSO.

Q4: How should | store my EVT801 stock solution?

A4: Store your DMSO stock solution of EVT801 at -20°C or -80°C in small aliquots to avoid
repeated freeze-thaw cycles, which can lead to degradation and precipitation.

Quantitative Solubility Data

The solubility of EVT801 can vary between different batches. The following data is provided as
a general guide.
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. Molar
Concentration .
Solvent Concentration Notes
(mg/mL)
(mM)

Use fresh, anhydrous
DMSO 36-73 97.98 - 198.69 DMSO. Moisture can
reduce solubility.[1]

Water Insoluble Insoluble [1]

Ethanol Insoluble Insoluble [1]

Experimental Protocols
Preparation of EVT801 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of EVT801 in DMSO.
Materials:

o EVT801 powder (Molecular Weight: 367.41 g/mol )

e Anhydrous, high-purity DMSO

o Sterile microcentrifuge tubes

Procedure:

o Calculate the mass of EVT801 required to prepare the desired volume of a 10 mM stock
solution. For example, for 1 mL of a 10 mM solution, you would need 3.67 mg of EVT801.

e Weigh the calculated amount of EVT801 powder and place it in a sterile microcentrifuge
tube.

e Add the appropriate volume of anhydrous DMSO to the tube.

» Vortex the solution until the EVT801 is completely dissolved. Gentle warming to 37°C may
assist in dissolution.
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 Aliquot the stock solution into smaller volumes in sterile, light-protected tubes to minimize
freeze-thaw cycles.

» Store the aliquots at -20°C or -80°C.

In Vivo Formulation of EVT801 for Oral Gavage

The following are two example formulations for preparing EVT801 for oral administration in
animal models.[1] The choice of formulation may depend on the specific experimental
requirements and the desired dosing volume. It is recommended to perform a small-scale
formulation test to ensure solubility and stability before preparing a large batch.

Formulation 1: PEG300, Tween-80, and Water
This formulation is suitable for achieving a clear solution.

Materials:

EVT801 stock solution in DMSO (e.g., 12 mg/mL)

PEG300

Tween-80

Sterile deionized water (ddH20)

Procedure (for 1 mL of working solution):

To 400 pL of PEG300, add 50 pL of a 12 mg/mL EVT801 stock solution in DMSO.

Mix thoroughly until the solution is clear.

Add 50 pL of Tween-80 to the mixture and mix until clear.

Add 500 pL of sterile ddH20 to bring the final volume to 1 mL.

Mix thoroughly. This solution should be used immediately.

Formulation 2: Corn Oil
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This formulation is an alternative for suspending EVT801.

Materials:

o EVT801 stock solution in DMSO (e.g., 3 mg/mL)

e Cornoll

Procedure (for 1 mL of working solution):

e To 950 pL of corn oil, add 50 pL of a 3 mg/mL EVT801 stock solution in DMSO.
e Mix thoroughly to ensure a uniform suspension.

e This mixed solution should be used immediately.

Visualizations
EVT801 Mechanism of Action: Inhibition of VEGFR-3
Signaling

EVT801 is a selective inhibitor of Vascular Endothelial Growth Factor Receptor 3 (VEGFR-3).
Upon binding of its ligands, VEGF-C or VEGF-D, VEGFR-3 dimerizes and autophosphorylates,
initiating downstream signaling cascades that promote lymphangiogenesis and angiogenesis.
EVT801 blocks this process by inhibiting the kinase activity of VEGFR-3.[2][3]

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b13904842/docs?utm_src=pdf-body#evt801-technical-support-center-troubleshooting-solubility-issues
https://www.benchchem.com/product/b13904842/docs?utm_src=pdf-body#evt801-technical-support-center-troubleshooting-solubility-issues
https://www.benchchem.com/product/b13904842/docs?utm_src=pdf-body#evt801-technical-support-center-troubleshooting-solubility-issues
https://www.benchchem.com/product/b13904842/docs?utm_src=pdf-body#evt801-technical-support-center-troubleshooting-solubility-issues
https://www.benchchem.com/product/b13904842/docs?utm_src=pdf-body#evt801-technical-support-center-troubleshooting-solubility-issues
https://www.benchchem.com/product/b13904842/docs?utm_src=pdf-body#evt801-technical-support-center-troubleshooting-solubility-issues
https://www.evotec.com/sciencepool/evt801-a-novel-selective-vegfr-3-inhibitor-to-fight-solid-tumors
https://pmc.ncbi.nlm.nih.gov/articles/PMC10035370/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13904842?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization

Check Availability & Pricing

VEGF-C l VEGF-D I

Extracellular Space

Bihds Binds

Cell Membrane

-

Intracellular Space

Dimerization

Inhibﬁts
1

Autophosphorylation

Downstream Signaling

(e.g., RAS-RAF-MEK-ERK)

Lymphangiogenesis/
Angiogenesis

Click to download full resolution via product page

Caption: EVT801 inhibits the VEGFR-3 signaling pathway.

Experimental Workflow: Preparing EVT801 for In Vitro

Assays
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This workflow outlines the key steps and considerations for preparing EVT801 for use in cell-
based assays to avoid precipitation.
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Caption: Workflow for preparing EVT801 for in vitro use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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